Cas no 5465-29-2 (2-propyl-1H-1,3-benzodiazole)

• Product Name: 2-propyl-1H-1,3-benzodiazole
• CAS No: 5465-29-2
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD00087477
• CID: 45920
• PubChem ID: 21624
• Update Time: 2025-11-04

2-propyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-Propylbenzimidazole
• 2-Propyl-1H-benzimidazole
• 2-Propyl-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-propyl-
• 2-propyl-1H-1,3-benzodiazole
• BENZIMIDAZOLE, 2-PROPYL-
• 1H-Benzimidazole, 2-propyl- (9CI)
• ZAS7IXN9P8
• 2-Propyl-1H-benzoimidazole
• FBLJZPQLNMVEMR-UHFFFAOYSA-N
• PubChem21433
• Enamine_005118
• 1H-Benzimidazole,2-propyl-
• MLS000564234
• 2-Propyl-1H-b
• InChI=1/C10H12N2/c1-2-5-10-11-8-6-3-4-7-9(8)12-10/h3-4,6-7H,2,5H2,1H3,(H,11,12
• NSC-40172
• AM20040687
• 2-Propyl-1H-benzimidazole #
• CS-W002355
• BB 0218033
• FT-0649871
• Z55692902
• DTXSID30203108
• EN300-02976
• NSC40172
• AKOS000271113
• SMR000151838
• SY015986
• A15643
• NCGC00246151-01
• UNII-ZAS7IXN9P8
• BCP26962
• HMS2411G15
• 5465-29-2
• FS-2307
• IDI1_007705
• NSC-28962
• Q-101094
• 2-propyl-1H-benzo[d]imidazole;2-Propylbenzimidazole
• BRN 0118511
• MFCD00087477
• NSC28962
• NSC 28962
• CHEMBL348508
• SCHEMBL612507
• HMS1408I14
• DS-0770
• F0293-0118
• 5-23-06-00498 (Beilstein Handbook Reference)
• BDBM50404849
• NSC 40172
• ALBB-016087
• STL168975
• DB-025928

• MDL： MFCD00087477
• Inchi： 1S/C10H12N2/c1-2-5-10-11-8-6-3-4-7-9(8)12-10/h3-4,6-7H,2,5H2,1H3,(H,11,12)
• InChI Key： FBLJZPQLNMVEMR-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1CCC
• BRN： 0118511

Computed Properties

• Exact Mass: 160.10000
• Monoisotopic Mass: 160.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: White crystals
• Density: 1.109
• Boiling Point: 348.8°C at 760 mmHg
• Flash Point: 179.4℃
• Refractive Index: 1.621
• PSA: 28.68000
• LogP: 2.51540

2-propyl-1H-1,3-benzodiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-propyl-1H-1,3-benzodiazole

Comprehensive Guide to 2-propyl-1H-1,3-benzodiazole (CAS No. 5465-29-2): Properties, Applications, and Market Insights

2-propyl-1H-1,3-benzodiazole (CAS No. 5465-29-2) is a heterocyclic organic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This compound, also known as 2-propylbenzimidazole, belongs to the benzimidazole family, which is renowned for its biological activity and chemical stability. Researchers and industry professionals are increasingly interested in 2-propyl-1H-1,3-benzodiazole due to its potential in drug development and advanced material synthesis.

The molecular structure of 2-propyl-1H-1,3-benzodiazole consists of a benzimidazole core with a propyl group attached at the 2-position. This modification enhances its lipophilicity, making it more soluble in organic solvents and improving its bioavailability. The compound's CAS number 5465-29-2 is a unique identifier that ensures precise identification in chemical databases and regulatory documents. Its molecular formula is C₁₀H₁₂N₂, and it has a molecular weight of 160.22 g/mol.

One of the most searched questions about 2-propyl-1H-1,3-benzodiazole is its role in pharmaceutical applications. Recent studies have highlighted its potential as a building block for antiviral and anticancer agents. The benzimidazole scaffold is known to interact with biological targets, such as enzymes and receptors, making it a valuable moiety in drug design. For instance, derivatives of 2-propylbenzimidazole have shown promise in inhibiting viral replication and modulating immune responses, which aligns with the growing demand for novel therapeutics in the post-pandemic era.

In addition to pharmaceuticals, 2-propyl-1H-1,3-benzodiazole is widely used in agrochemical formulations. Its derivatives are employed as fungicides and plant growth regulators, contributing to sustainable agriculture practices. The compound's stability under various environmental conditions makes it an ideal candidate for crop protection products. Farmers and agronomists frequently search for benzimidazole-based agrochemicals due to their efficacy and low toxicity profiles.

The material science sector also benefits from the unique properties of 2-propyl-1H-1,3-benzodiazole. It serves as a precursor for synthesizing advanced polymers and coordination complexes. These materials find applications in electronics, catalysis, and coatings. For example, 2-propylbenzimidazole-based polymers exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance materials. Researchers exploring organic electronic materials often investigate this compound for its electron-donating capabilities.

Market trends indicate a rising demand for 2-propyl-1H-1,3-benzodiazole across various industries. According to recent reports, the global benzimidazole market is projected to grow at a CAGR of 5.8% from 2023 to 2030, driven by increasing applications in healthcare and agriculture. Suppliers and manufacturers are focusing on scalable synthesis methods to meet this demand. Keywords such as buy 2-propyl-1H-1,3-benzodiazole and 5465-29-2 suppliers are commonly searched by procurement professionals.

From a regulatory perspective, 2-propyl-1H-1,3-benzodiazole is generally recognized as safe for its intended uses. However, users should always refer to safety data sheets (SDS) and comply with local regulations when handling the compound. Proper storage conditions, such as keeping it in a cool, dry place away from direct sunlight, are recommended to maintain its stability.

In conclusion, 2-propyl-1H-1,3-benzodiazole (CAS No. 5465-29-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and broad applicability make it a subject of ongoing research and commercial interest. As industries continue to innovate, the demand for benzimidazole derivatives like this one is expected to rise, offering lucrative opportunities for stakeholders.